Cas no 1499538-34-9 (4-(2-bromo-4-chlorophenyl)butan-1-amine)

• Product Name: 4-(2-bromo-4-chlorophenyl)butan-1-amine
• CAS No: 1499538-34-9
• Molecular Formula: C₁₀H₁₃BrClN
• Molecular Weight: 262.573920965195
• CID: 6422322
• PubChem ID: 81587533

4-(2-bromo-4-chlorophenyl)butan-1-amine Properties

Names and Identifiers

• 4-(2-bromo-4-chlorophenyl)butan-1-amine
• 2-Bromo-4-chloro-benzenebutanamine
• Benzenebutanamine, 2-bromo-4-chloro-
• 1499538-34-9
• EN300-1915351
• AKOS020166544

• InChIKey： SPXXIXFPXIWXNT-UHFFFAOYSA-N
• Inchi： 1S/C10H13BrClN/c11-10-7-9(12)5-4-8(10)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• SMILES： C1(CCCCN)=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 260.99199g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 260.99199g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 330.7±32.0 °C(Predicted)
• pka: 10.41±0.10(Predicted)
• Density: 1.403±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines